Cas no 52650-97-2 (Phenanthrene, 3,6-bis(bromomethyl)-)

• Product Name: Phenanthrene, 3,6-bis(bromomethyl)-
• CAS No: 52650-97-2
• MF: C₁₆H₁₂Br₂
• MW: 364.074482917786
• CID: 359171
• Update Time: 2024-01-28

Phenanthrene, 3,6-bis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 3,6-bis(bromomethyl)-
• 3,6-bis(bromomethyl)phenanthrene
• 3,6-BIS-BROMOMETHYL-PHENANTHRENE

• Inchi： 1S/C16H12Br2/c17-9-11-1-3-13-5-6-14-4-2-12(10-18)8-16(14)15(13)7-11/h1-8H,9-10H2
• InChI Key： YKIXTNAKDSOAPT-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C=C2)=CC=C(CBr)C=3)=CC(CBr)=C1

Computed Properties

• Exact Mass: 361.93056
• Monoisotopic Mass: 361.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.680±0.06 g/cm3(Predicted)
• Melting Point: 142-144 °C
• Boiling Point: 478.5±25.0 °C(Predicted)
• PSA: 0